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Compound of Interest

Compound Name: MAGNESIUM CHROMATE

Cat. No.: B1144336 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of magnesium chromate (MgCrO₄),

detailing its chemical identifiers, physicochemical properties, synthesis methodologies,

applications, and critical safety information. The information is presented to support research,

development, and safety management in laboratory and industrial settings.

Chemical Identifiers and Nomenclature
Magnesium chromate is an inorganic compound composed of magnesium cations (Mg²⁺) and

chromate anions (CrO₄²⁻)[1]. It is a yellow, odorless, and water-soluble crystalline solid[1][2].

The anhydrous form has a CAS Registry Number of 13423-61-5[2][3][4]. Hydrated forms also

exist, such as magnesium chromate hydrate with CAS Number 23371-94-0.

A summary of key identifiers for anhydrous magnesium chromate is provided in the table

below.
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Identifier Value

CAS Number 13423-61-5[2][4]

EC Number 236-540-0[4]

PubChem CID 61599[2]

IUPAC Name magnesium dioxido(dioxo)chromium[4]

Molecular Formula MgCrO₄[2][4]

InChI InChI=1S/Cr.Mg.4O/q;+2;;;2*-1[2][4]

InChIKey CRGGPIWCSGOBDN-UHFFFAOYSA-N[2][4]

Canonical SMILES [O-]--INVALID-LINK--(=O)[O-].[Mg+2][2][4]

Other Names
Magnesium chromate(VI), Magnesium

monochromate[2]

Physicochemical Properties
Magnesium chromate's properties are influenced by its composition and hydration state. It is

known for its high water solubility and characteristic yellow color, typical of chromate

compounds[5].

Property Value

Molar Mass 140.297 g/mol [2] (anhydrous)

Appearance Yellow crystalline solid[1][2][5]

Solubility in Water Soluble[2][6]

Density 2.86 g/cm³ (anhydrous)[1]

Melting Point Decomposes at 700°C[1]

Hazards
Confirmed carcinogen, skin sensitizer, acutely

toxic, environmental hazard[2][4][7]
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Synthesis and Experimental Protocols
Several methods are employed for the synthesis of magnesium chromate and its related

compounds, offering control over the material's properties at the nanoscale[8].

A conventional method for producing magnesium-chromium-oxygen compounds involves the

high-temperature interaction of magnesium oxide (MgO) and chromium oxides like Cr₂O₃ or

CrO₃[8]. The reaction of active magnesium oxide with a chromic acid solution (derived from

CrO₃ in water) readily forms a mixture of partially hydrated magnesia and magnesium
chromate[8]. Further heating is required to drive the reaction to completion[8].

The sol-gel technique offers a route to synthesize nanocrystalline magnesium chromate. A

typical procedure involves:

Dissolving stoichiometric amounts of magnesium nitrate and chromium nitrate in deionized

water[8][9].

Adding citric acid as a chelating agent. The molar ratio of citrate to metallic ions is often

maintained at 1:2[9].

Stirring the solution at room temperature for several hours to ensure homogeneity[9].

Adjusting the pH of the solution (e.g., to 6) by the dropwise addition of ammonia to enhance

the efficiency of the chelating agent[9].

Slowly evaporating the solvent by heating to form a viscous gel[8][9].

Drying the gel, for instance at 120-140°C for 24 hours[9].

Calcining the dried gel precursor at elevated temperatures (e.g., 550-600°C) to obtain the

final nano-sized MgCr₂O₄ powder[9].

The following diagram illustrates the workflow for the citrate sol-gel synthesis method.
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Citrate Sol-Gel Synthesis of Magnesium Chromate Nanoparticles

1. Dissolve Metal Nitrates
(Magnesium & Chromium)

in Deionized Water

2. Add Citric Acid
(Chelating Agent)

3. Adjust pH
with Ammonia

4. Heat to Evaporate Solvent
& Form Viscous Gel

5. Dry the Gel
(e.g., 120-140°C)

6. Calcine Dried Gel
to form Nanoparticles

Click to download full resolution via product page

Caption: Workflow for the citrate sol-gel synthesis method.

Applications in Research and Industry
Magnesium chromate has several industrial and laboratory applications, although its use is

regulated due to health and environmental concerns[5].

Corrosion Inhibitor: It is used as a corrosion inhibitor, particularly in the water coolant of gas

turbine engines, because it does not produce a fusible alkaline residue upon thermal
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decomposition[2][6]. It is also a component in forming chemical conversion coatings on

magnesium surfaces to enhance corrosion resistance[10][11].

Pigment: As a hydrate, it can be used as a pigment[2].

Catalyst and Precursor: In research, it serves as a catalyst and a precursor in materials

science[8]. It is a starting material for the synthesis of advanced inorganic pigments and

functional ceramic and spinel-type materials[8].

Oxidizing Agent: It acts as a versatile oxidizing agent in various organic synthesis

reactions[8].

The relationship between magnesium chromate's properties and its functions is visualized

below.

Properties, Applications, and Hazards of Magnesium Chromate
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Caption: Relationship between properties, applications, and hazards.

Health and Safety Information
Magnesium chromate, like other hexavalent chromium compounds, is hazardous and requires

careful handling.

Carcinogenicity: It is a confirmed human carcinogen[2][4][7].
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Toxicity: Inhalation may cause kidney and liver damage[2][4]. It is toxic if swallowed and

harmful in contact with skin[12].

Sensitization: It may cause an allergic skin reaction and is a known skin sensitizer[4][7].

Environmental Hazards: It is very toxic to aquatic life with long-lasting effects[7].

Handling and Storage:

Work under a hood and avoid breathing dust[7].

Wear appropriate personal protective equipment (PPE), including impervious gloves, safety

glasses, and respiratory protection[7][12].

Store in a tightly closed, dry, and well-ventilated place, away from incompatible materials[7]

[13].

It should be treated as hazardous waste, and disposal must follow strict regulations[2][7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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